1-(2-fluorobenzyl)-3-phenyl-1H-pyrazole-4-carbaldehyde

• IUPAC Name: 1-[(2-fluorophenyl)methyl]-3-phenylpyrazole-4-carbaldehyde
• InChI: InChI=1S/C17H13FN2O/c18-16-9-5-4-8-14(16)10-20-11-15(12-21)17(19-20)13-6-2-1-3-7-13/h1-9,11-12H,10H2
• InChI Key: LJPRUYPJWNVVQQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN(C=C2C=O)CC3=CC=CC=C3F
• Molecular Formula: C17H13FN2O
• Molecular Weight: 280.30 g/mol

Description

1-(2-Fluorobenzyl)-3-phenyl-1H-pyrazole-4-carbaldehyde, also known as 2FBPC, is an aldehyde compound commonly used in scientific research. It is a building block for chemical synthesis and has been used in many studies to investigate the mechanism of action of various compounds.

Scientific Research Applications

Synthesis and Chemical Properties

The scope and limitations of the regioselective condensation of 2-fluorobenzaldehydes with 1H-pyrazol-5-amines have been explored to synthesize substituted 1H-pyrazolo[3,4-b]quinolines. These compounds are characterized by high fluorescence intensity and have been tested as emitters for organic light-emitting diodes (OLEDs). This method offers good yields and high selectivity, presenting an alternative to existing procedures for the preparation of these nitrogen heterocycles with fluorine-containing substituents (Szlachcic et al., 2017).

Structural and Optical Properties

Research on the infrared spectrum, structural, and optical properties, alongside molecular docking studies, have provided insights into the molecular structure and vibrational frequencies of similar compounds. Such studies suggest potential applications in nonlinear optics due to their high fluorescence and stability, as well as potential phosphodiesterase inhibitory activity (Mary et al., 2015).

Antimicrobial and Biological Activity

Novel chitosan Schiff bases derived from heterocyclic moieties of pyrazole compounds, including those similar to "1-(2-fluorobenzyl)-3-phenyl-1H-pyrazole-4-carbaldehyde," have been synthesized and characterized. These compounds showed promising antimicrobial activity against a range of gram-negative and gram-positive bacteria, as well as fungi, without exhibiting cytotoxic activity (Hamed et al., 2020).

Application in Organic Electronics

The development of highly fluorescent dyes containing a pyrazolylpyrene (pyrazoolympicene) chromophore for potential application in sensing acidic fluorophore environments highlights the versatility of pyrazole derivatives in materials science. The synthesized compounds exhibit bright fluorescence and substantial changes in emission spectra upon protonation, indicating their potential as sensory materials in organic electronics (Wrona-Piotrowicz et al., 2022).